Cas no 25265-76-3 (Benzenediamine)

• Product Name: Benzenediamine
• CAS No: 25265-76-3
• MF: C₁₈H₂₄N₆
• MW: 324.423362731934
• CID: 267282
• PubChem ID: 32858
• Update Time: 2025-04-19

Benzenediamine Chemical and Physical Properties

Names and Identifiers

• Benzenediamine
• 1,2-Benzenediamine,1,2-Benzènediamine,1,2-Benzoldiamin
• 1,2-Phenylene diamine,Benzol-1,2-diamin,benzene-1,2-diamine
• UNII-TJX894Z2PK
• benzene-1,2-diamine;benzene-1,3-diamine;benzene-1,4-diamine
• TJX894Z2PK
• SCHEMBL37040
• 25265-76-3
• benzene-1, 2-diamine;benzene-1, 3-diamine;benzene-1, 4-diamine

• Inchi： 1S/3C6H8N2/c7-5-1-2-6(8)4-3-5;7-5-2-1-3-6(8)4-5;7-5-3-1-2-4-6(5)8/h3*1-4H,7-8H2
• InChI Key： LGZPGNGUUUOHAI-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1N.NC1C=CC=C(C=1)N.NC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 108.068748
• Monoisotopic Mass: 108.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 52

Experimental Properties

• Melting Point: 62-63 deg C
• Boiling Point: 267.4°Cat760mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.66